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Compound of Interest

Compound Name: Saralasin Acetate

CAS No.: 39698-78-7

Cat. No.: B3062752

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation, storage, and

handling of Saralasin Acetate stock solutions for research applications. Saralasin is a

synthetic octapeptide analog of angiotensin II, acting as a competitive antagonist at the

Angiotensin II Type 1 (AT1) receptor with partial agonist properties.[1][2] Recent studies have

also identified it as an agonist for the Angiotensin II Type 2 (AT2) receptor.[2][3]

Physicochemical Properties and Data
A clear understanding of the physicochemical properties of Saralasin Acetate is crucial for

accurate stock solution preparation and experimental design.
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Property Value Reference

Molecular Formula C44H71N13O13 [4]

Molecular Weight 990.11 g/mol [4]

Appearance White Powder [4]

Purity ≥95.0% [4]

CAS Number 39698-78-7 [4]

Solubility Data
The solubility of Saralasin Acetate can vary depending on the solvent and its purity. It is

essential to use fresh, high-quality solvents to ensure optimal dissolution.[4]

Solvent Solubility Notes

DMSO 100 mg/mL (100.99 mM)
Use fresh DMSO as moisture

can reduce solubility.[4]

Water 100 mg/mL
Sonication may be required to

aid dissolution.[4][5]

Ethanol 100 mg/mL

Recommended Storage Conditions
Proper storage is critical to maintain the stability and activity of Saralasin Acetate in both its

powdered form and as a stock solution.
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Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years

-80°C 2 years
Sealed storage, away

from moisture.[6]

In Solvent -80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[4][6]

-20°C 1 month

Experimental Protocol: Preparing a 10 mM Saralasin
Acetate Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Saralasin Acetate in

Dimethyl Sulfoxide (DMSO).

Materials:

Saralasin Acetate powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparations: Before opening, allow the Saralasin Acetate vial to equilibrate to

room temperature for at least 15-20 minutes to prevent condensation.
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Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of Saralasin Acetate powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 9.90 mg of Saralasin Acetate (Molecular Weight: 990.11

g/mol ).

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the

microcentrifuge tube containing the Saralasin Acetate powder. For the 9.90 mg example,

add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to aid

dissolution if necessary, but avoid excessive heat.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-

term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[4][6]

Visualizing the Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway of Saralasin Acetate.
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Experimental Workflow: Saralasin Acetate Stock Solution Preparation

Start: Equilibrate Saralasin Acetate to Room Temperature

Weigh Saralasin Acetate Powder

Add Anhydrous DMSO

Vortex to Dissolve

Optional: Filter Sterilize (0.22 µm filter)

Aliquot into Single-Use Volumes

Store at -80°C or -20°C

End: Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for preparing Saralasin Acetate stock solution.
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Saralasin Acetate Signaling Pathway
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Caption: Saralasin Acetate's dual action on AT1 and AT2 receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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